Cas no 1247345-43-2 (3-(2-ethylphenyl)-2-oxopropanoic acid)
3-(2-ethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-ethylphenyl)-2-oxopropanoic acid
- SY340989
- MFCD16746324
- EN300-1866540
- 1247345-43-2
- SCHEMBL9577316
- AKOS011678001
-
- Inchi: 1S/C11H12O3/c1-2-8-5-3-4-6-9(8)7-10(12)11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
- InChI Key: YWHKGGPSVBLQJD-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)CC1C=CC=CC=1CC
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
3-(2-ethylphenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866540-1g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 1g |
$628.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-5g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 5g |
$1821.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-10g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 10g |
$2701.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-0.05g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-0.1g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-0.25g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-0.5g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-1.0g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1866540-2.5g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1866540-5.0g |
3-(2-ethylphenyl)-2-oxopropanoic acid |
1247345-43-2 | 5g |
$2525.0 | 2023-06-02 |
3-(2-ethylphenyl)-2-oxopropanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-(2-ethylphenyl)-2-oxopropanoic acid
Recent Advances in the Study of 3-(2-ethylphenyl)-2-oxopropanoic acid (CAS: 1247345-43-2): A Comprehensive Research Brief
The compound 3-(2-ethylphenyl)-2-oxopropanoic acid (CAS: 1247345-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This α-keto acid derivative exhibits unique structural and biochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential pharmacological activities, positioning it as a compound of interest in drug discovery and development.
One of the key areas of investigation has been the role of 3-(2-ethylphenyl)-2-oxopropanoic acid as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of certain metabolic enzymes, which could have implications for treating metabolic disorders. The study utilized advanced computational modeling and in vitro assays to validate its binding affinity and selectivity, providing a solid foundation for further preclinical studies.
In addition to its enzymatic inhibition properties, recent synthetic chemistry efforts have optimized the production of 3-(2-ethylphenyl)-2-oxopropanoic acid. A 2024 study in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves scalability and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating future clinical trials and commercial applications, ensuring a reliable supply of the compound for research and therapeutic use.
Pharmacological evaluations have also explored the compound's potential in anti-inflammatory and anticancer therapies. Preliminary in vivo studies, as reported in the European Journal of Pharmacology (2023), indicated that 3-(2-ethylphenyl)-2-oxopropanoic acid exhibits notable anti-inflammatory effects by downregulating pro-inflammatory cytokines. Furthermore, its ability to induce apoptosis in certain cancer cell lines suggests a dual therapeutic potential, although further mechanistic studies are required to fully understand its scope and limitations.
Despite these promising findings, challenges remain in the development of 3-(2-ethylphenyl)-2-oxopropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the aim of advancing the compound into clinical trials within the next few years.
In conclusion, 3-(2-ethylphenyl)-2-oxopropanoic acid (CAS: 1247345-43-2) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and recent synthetic advancements highlight its potential as a versatile therapeutic agent. Continued research and investment in this compound could pave the way for innovative treatments for a range of diseases, underscoring the importance of interdisciplinary collaboration in translating laboratory findings into clinical solutions.
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